(E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-thiophen-3-ylprop-2-en-1-one
• InChI: InChI=1S/C16H22N2OS/c19-16(6-5-14-7-12-20-13-14)18-9-2-8-17(10-11-18)15-3-1-4-15/h5-7,12-13,15H,1-4,8-11H2/b6-5+
• InChI Key: SEKSVLFOBANZFX-AATRIKPKSA-N
• Canonical SMILES: C1CC(C1)N2CCCN(CC2)C(=O)C=CC3=CSC=C3
• Isomeric SMILES: C1CC(C1)N2CCCN(CC2)C(=O)/C=C/C3=CSC=C3
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol

Description

(E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one is a chemical compound that belongs to the class of diazepines. It has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Biological Activity

The compound (E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one belongs to a broader class of chemicals that have been the focus of extensive research due to their potential biological and pharmacological properties. While specific studies directly on this compound are scarce, research on closely related compounds provides insight into the possible applications and significance of this substance in scientific research.

• Novel Derivatives of Benzodiazepines : Research into novel derivatives of benzodiazepines has shown the synthesis of compounds from thiophene-prop-2-en-1-one precursors. These compounds, including variations with thiophene and diazepanone structures, have been evaluated for antimicrobial, analgesic, and anti-inflammatory activities, highlighting the potential therapeutic applications of such chemicals (Bhat et al., 2014).

• Catalytic Applications and Synthesis : The synthesis of thieno and diazepine derivatives through electrocyclisation of α-alkenylthienyl diazoalkanes showcases the compound's role in facilitating new synthetic pathways. These pathways are crucial for developing new materials and molecules with potential applications in various fields, including materials science and drug development (Munro & Sharp, 1980).

• Antimicrobial and Antioxidant Agents : The synthesis of novel indolyl benzo[diazepins bearing a dichlorothiophene moiety has demonstrated potent antimicrobial and antioxidant evaluations. This research suggests that compounds structurally related to (E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one could serve as leads for developing new antimicrobial and antioxidant agents (Biradar & Somappa, 2016).

• Chemical Synthesis and Structural Studies : The one-pot synthesis of diazepine derivatives from thiophenyl precursors illustrates the compound's role in enabling the creation of new molecules. Detailed structural analysis, such as X-ray diffraction, aids in understanding the molecular configuration and potential interactions of these compounds, which is essential for their application in medicinal chemistry and material science (Ahumada et al., 2016).